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Compound of Interest

Compound Name: Methyl citrate

Cat. No.: B7970192 Get Quote

An In-depth Technical Guide to Methyl Citrate: Chemical Structures, Properties, and Biological

Significance

Introduction
The term "methyl citrate" can refer to several distinct chemical entities, primarily the methyl

esters of citric acid—monomethyl citrate, dimethyl citrate, and trimethyl citrate—as well as

2-methylcitric acid, a key intermediate in a metabolic pathway. This guide provides a

comprehensive overview of the chemical structures, physicochemical properties, and relevant

biological pathways associated with these molecules, tailored for researchers, scientists, and

drug development professionals.

Chemical Structures and Nomenclature
The ambiguity of the term "methyl citrate" necessitates a clear distinction between its various

forms. The degree of esterification of citric acid's three carboxylic acid groups with methyl

groups determines the specific methyl citrate ester. 2-Methylcitric acid, in contrast, is a

structural isomer of citric acid with an additional methyl group.
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Figure 1. Chemical Structures of Methyl Citrate Derivatives
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Caption: Figure 1. Chemical Structures of Methyl Citrate Derivatives.

Physicochemical Properties of Methyl Citrate Esters
The physical and chemical properties of methyl citrate esters vary with the number of methyl

groups. The following tables summarize the key quantitative data for trimethyl, dimethyl, and

monomethyl citrate.

Trimethyl Citrate
Trimethyl citrate is the fully esterified form of citric acid with methanol.[1] It is also known as

trimethyl 2-hydroxy-1,2,3-propanetricarboxylate.[2]
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Property Value Reference

Molecular Formula C₉H₁₄O₇ [2]

Molecular Weight 234.2 g/mol [2][3]

Melting Point 75-82 °C [1]

Boiling Point 176 °C at 16 mmHg [1][2]

Water Solubility 53.2 g/L at 20 °C [2][4]

pKa 10.43 ± 0.29 (Predicted) [2]

Flash Point 79.2 °C [2][5]

Vapor Pressure 0.00732 mmHg at 25°C [2]

Appearance White to off-white crystals [1]

Dimethyl Citrate
Dimethyl citrate exists in isomeric forms depending on which two of the three carboxyl groups

are esterified. 1,5-dimethyl citrate is a common isomer.[6][7]

Property Value Reference

Molecular Formula C₈H₁₂O₇ [7]

Molecular Weight 220.18 g/mol [7]

Melting Point >115 °C (decomposes) [7]

Solubility
Soluble in DMSO, slightly

soluble in Methanol
[7]

Appearance White to off-white solid [7]

Monomethyl Citrate
Monomethyl citrate has one of the three carboxylic acid groups of citric acid esterified.
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Property Value Reference

Molecular Formula C₇H₁₀O₇ [8]

Molecular Weight 206.15 g/mol

IUPAC Name

2-hydroxy-3-

(methoxycarbonyl)propane-

1,2-dicarboxylic acid

[8]

Physicochemical Properties of 2-Methylcitric Acid
2-Methylcitric acid is a tricarboxylic acid and a key metabolite in the methylcitrate cycle.[9][10]

Property Value Reference

Molecular Formula C₇H₁₀O₇ [9][10]

Molecular Weight 206.15 g/mol [10]

IUPAC Name
2-hydroxybutane-1,2,3-

tricarboxylic acid
[9]

Synonyms 2-methylcitrate [10]

Experimental Protocols
Synthesis of Trimethyl Citrate
A common method for synthesizing trimethyl citrate is through the esterification of citric acid

with methanol using an acid catalyst.[1][11]

Protocol:

A mixture of citric acid, methanol, and a catalytic amount of p-toluenesulfonic acid is heated

under reflux for 3-6 hours.[11]

Following the initial reaction, methanol is recovered by distillation at atmospheric pressure.

[11]
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Water produced during the esterification is removed by distillation under reduced pressure.

[11]

Fresh methanol is added to the residue, and the reflux and distillation steps are repeated for

a total of 3-6 cycles to drive the reaction to completion.[11]

After the final cycle, water is added to the cooled residue to dissolve any remaining starting

materials.

The product, trimethyl citrate, is then isolated by crystallization upon cooling.[1] This multi-

cycle process helps to achieve a high yield (over 80%) and purity (above 98%).[1]

Analysis of 2-Methylcitric Acid in Dried Blood Spots
A sensitive method for the quantification of 2-methylcitric acid (MCA), a biomarker for certain

metabolic disorders, in dried blood spots (DBS) has been developed using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[12]

Protocol:

Sample Preparation: A 3.2-mm disc is punched from a dried blood spot sample.[12]

Derivatization: The DBS disc is directly used for derivatization without a separate extraction

step. The derivatizing agent, 4-[2-(N,N-dimethylamino)ethylaminosulfonyl]-7-(2-

aminoethylamino)-2,1,3-benzoxadiazole (DAABD-AE), is added to the sample. This reaction

creates a more hydrophobic and highly ionizable derivative of MCA suitable for positive ion

mode ESI-MS/MS.[12]

The derivatization reaction is carried out at 65°C for 45 minutes.[12]

LC-MS/MS Analysis: The resulting reaction mixture is directly analyzed by LC-MS/MS. The

total run time is approximately 7 minutes, with MCA eluting at around 2.3 minutes.[12]

Quantification: Calibration standards are prepared by spiking whole blood with known

concentrations of MCA, spotting it onto collection paper, and allowing it to dry.[12] Quality

control samples are also prepared and analyzed alongside the unknown samples.[12]
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Biological Significance and Signaling Pathways
The Methylcitrate Cycle
The methylcitrate cycle is a metabolic pathway found in various bacteria and fungi that is

crucial for the metabolism of propionyl-CoA, a toxic intermediate generated from the

breakdown of odd-chain fatty acids and certain amino acids.[13] This cycle is analogous in

some respects to the tricarboxylic acid (TCA) cycle.[14][15] The key steps are as follows:

Condensation: Propionyl-CoA condenses with oxaloacetate to form 2-methylcitrate, a

reaction catalyzed by methylcitrate synthase.[13][14]

Isomerization: 2-methylcitrate is dehydrated to 2-methylaconitate by methylcitrate

dehydratase and then rehydrated by aconitase to form 2-methylisocitrate.[13]

Cleavage: 2-methylisocitrate is cleaved by methylisocitrate lyase into succinate and

pyruvate.[13]

Succinate can then enter the TCA cycle, while pyruvate can be used for energy production or

biosynthesis.[13]
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Figure 2. The Methylcitrate Cycle
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Caption: Figure 2. The Methylcitrate Cycle.

The methylcitrate cycle is essential for detoxification of propionyl-CoA in many microorganisms

and is a target for the development of anti-infective drugs, as this pathway is absent in humans.

[14][15] Methylcitrate synthase, in particular, has been identified as a promising drug target.[14]

[16]
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2-Methylcitric Acid as a Biomarker
Elevated levels of 2-methylcitric acid in bodily fluids are a key diagnostic marker for inborn

errors of propionate metabolism, such as propionic acidemia and methylmalonic aciduria.[12]

[17] In these disorders, the impaired metabolism of propionyl-CoA leads to its accumulation

and subsequent conversion to 2-methylcitric acid.[17]

Biological Activity of Methyl Citrate Esters
Some methyl citrate esters have shown biological activity. For instance, certain methyl citrate
derivatives isolated from the fruits of Opuntia ficus-indica have been found to be inhibitors of

monoamine oxidase B (MAO-B), with an IC₅₀ value of 0.23 mM for what is described as

"methyl citrate".[18] This suggests potential applications in medicinal chemistry.[1] Trimethyl
citrate is also used as a non-toxic plasticizer and a chemical intermediate in the synthesis of

various compounds.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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